Cas no 1261946-77-3 (2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid)
2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid
- 2-Chloro-4-(3-chloro-5-fluorophenyl)benzoic acid, 95%
- MFCD18321010
- DTXSID30690519
- 1261946-77-3
- 3,3'-Dichloro-5'-fluoro[1,1'-biphenyl]-4-carboxylic acid
-
- MDL: MFCD18321010
- Inchi: 1S/C13H7Cl2FO2/c14-9-3-8(4-10(16)6-9)7-1-2-11(13(17)18)12(15)5-7/h1-6H,(H,17,18)
- InChI Key: WTVRJVFDUVQQND-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C=1)Cl)F
Computed Properties
- Exact Mass: 283.981
- Monoisotopic Mass: 283.981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 4.4
2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328212-5 g |
2-Chloro-4-(3-chloro-5-fluorophenyl)benzoic acid, 95%; . |
1261946-77-3 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB328212-5g |
2-Chloro-4-(3-chloro-5-fluorophenyl)benzoic acid, 95%; . |
1261946-77-3 | 95% | 5g |
€1159.00 | 2025-02-21 |
2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid Suppliers
2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid
Comprehensive Guide to 2-Chloro-4-(3-Chloro-5-Fluorophenyl)Benzoic Acid (CAS No. 1261946-77-3): Properties, Applications, and Market Insights
2-Chloro-4-(3-chloro-5-fluorophenyl)benzoic acid (CAS No. 1261946-77-3) is a specialized halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl substitution pattern, serves as a critical intermediate in the synthesis of biologically active molecules. With the growing demand for precision chemical synthesis and targeted drug development, this compound has become a focal point for researchers exploring novel therapeutic agents and crop protection solutions.
The molecular structure of 2-chloro-4-(3-chloro-5-fluorophenyl)benzoic acid features a benzoic acid core with strategic halogen substitutions at the 2-position (chloro) and 4-position (3-chloro-5-fluorophenyl). This specific arrangement contributes to its enhanced lipophilicity and binding affinity, making it particularly valuable in medicinal chemistry applications. Recent studies highlight its potential as a building block for kinase inhibitors and anti-inflammatory compounds, aligning with current trends in personalized medicine development.
In the context of green chemistry initiatives, researchers are particularly interested in the synthetic pathways for 1261946-77-3, exploring more sustainable production methods that reduce environmental impact. The compound's structural versatility allows for various modifications, making it a valuable scaffold in fragment-based drug discovery – one of the most searched topics in contemporary pharmaceutical research according to recent AI-driven literature analysis.
From a commercial perspective, the global market for halogenated pharmaceutical intermediates like 2-chloro-4-(3-chloro-5-fluorophenyl)benzoic acid is experiencing steady growth, driven by increasing R&D investments in orphan drugs and specialty therapeutics. Analytical data from major chemical databases indicates rising procurement inquiries for this CAS number, particularly from contract research organizations and generic drug manufacturers expanding their product pipelines.
Quality control aspects of 1261946-77-3 frequently appear in search queries, reflecting industry concerns about purity standards and analytical characterization. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify the compound's identity and purity, with most commercial suppliers offering ≥98% purity grades to meet pharmaceutical application requirements.
The thermal and physicochemical properties of 2-chloro-4-(3-chloro-5-fluorophenyl)benzoic acid make it suitable for various formulation approaches. Its moderate solubility profile in organic solvents facilitates its use in high-throughput screening platforms, while its stability under standard storage conditions ensures reliable performance in combinatorial chemistry applications – a key consideration for many research teams optimizing their discovery workflows.
Recent patent analyses reveal an upward trend in filings incorporating 1261946-77-3 as a key intermediate, particularly in areas addressing metabolic disorders and age-related diseases. This aligns with demographic shifts and increasing healthcare focus on chronic conditions, making such chemical building blocks strategically important for long-term drug development programs.
For researchers working with halogenated aromatic compounds, proper handling protocols and waste management procedures for 2-chloro-4-(3-chloro-5-fluorophenyl)benzoic acid remain frequently searched topics. While the compound doesn't fall under stringent regulatory categories, standard laboratory precautions for organic acids and halogenated substances apply, with particular attention to proper ventilation and personal protective equipment.
The future outlook for 1261946-77-3 appears promising, with emerging applications in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) technology gaining traction. As the pharmaceutical industry continues to prioritize targeted drug delivery systems and degradation-based therapeutics, the demand for specialized intermediates like this chloro-fluorophenyl benzoic acid derivative is expected to grow correspondingly.
For sourcing high-quality 2-chloro-4-(3-chloro-5-fluorophenyl)benzoic acid, researchers should verify suppliers' certification status and analytical documentation. Reputable manufacturers typically provide comprehensive spectroscopic data and batch-specific certificates of analysis, ensuring consistency across research applications. Current market intelligence suggests stable availability with lead times varying based on purity requirements and order quantities.
1261946-77-3 (2-chloro-4-(3-chloro-5-fluorophenyl)benzoic Acid) Related Products
- 728951-41-5(2-Chloro-4-(4-fluorophenyl)benzoic acid)
- 479079-33-9(4-(2-Chloro-4-fluorophenyl)benzoic acid)
- 1261959-57-2(3-(2-Chlorophenyl)-5-fluorobenzoic acid)
- 1261906-07-3(4-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid)
- 1261893-13-3(2-Chloro-4-(3-fluoro-4-methylphenyl)benzoic acid)
- 1261893-26-8(2-chloro-4-(5-fluoro-2-methylphenyl)benzoic Acid)
- 1035929-24-8(2-chloro-5-(4-fluorophenyl)benzoic Acid)
- 1214362-49-8(4-chloro-3-(3-fluorophenyl)benzoic Acid)
- 1214382-82-7(2-Chloro-4-(3-fluorophenyl)benzoic acid)
- 1261956-79-9(2-Chloro-4-(3,4-difluorophenyl)benzoic acid)